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Compound of Interest

Compound Name: 4-Methoxy-3-buten-2-one

Cat. No.: B7821248 Get Quote

Technical Guide: Physical Properties of 4-
Methoxy-3-buten-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methoxy-3-buten-2-one, a versatile intermediate in organic synthesis. The document details

its boiling point and density, outlines the experimental protocols for their determination, and

includes a workflow diagram for its synthesis and characterization.

Core Physical Properties
The physical characteristics of 4-Methoxy-3-buten-2-one are crucial for its handling,

purification, and application in synthetic chemistry. The experimentally determined values for its

boiling point and density are summarized below.

Physical Property Value Conditions

Boiling Point 200 °C (lit.)
At atmospheric pressure.[1][2]

[3][4]

66-69 °C (lit.) At 12 mmHg.[5]

Density 0.982 g/mL (lit.) At 25 °C.[1][2][3][4]
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Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections describe the standard methodologies for measuring the boiling point and

density of liquid organic compounds like 4-Methoxy-3-buten-2-one.

Boiling Point Determination (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of a substance, the capillary method is a common and efficient

technique.

Apparatus:

Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 4-Methoxy-3-buten-2-one is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in a heating bath (Thiele tube or oil bath) to ensure uniform

heating.
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The bath is heated gradually. As the boiling point is approached, a stream of bubbles will

emerge from the open end of the capillary tube.

The heating is discontinued when a steady and rapid stream of bubbles is observed.

The temperature at which the liquid begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Density Determination (Pycnometer Method)
Density is the mass per unit volume of a substance. A pycnometer (or specific gravity bottle) is

a flask with a precise volume used for accurate density measurements.

Apparatus:

Pycnometer of a known volume

Analytical balance

Constant temperature bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with 4-Methoxy-3-buten-2-one, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is placed in a constant temperature bath (e.g., at 25 °C) to allow the

liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried, and weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.
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Synthesis and Characterization Workflow
4-Methoxy-3-buten-2-one is a valuable precursor in the synthesis of various organic

molecules, including the Danishefsky diene. The following diagram illustrates a general

workflow for its synthesis and subsequent physical characterization.
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Caption: Workflow for the synthesis and physical characterization of 4-Methoxy-3-buten-2-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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